7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-methylphenyl)methoxy]-4-phenylchromen-2-one
• InChI: InChI=1S/C23H18O3/c1-16-7-9-17(10-8-16)15-25-19-11-12-20-21(18-5-3-2-4-6-18)14-23(24)26-22(20)13-19/h2-14H,15H2,1H3
• InChI Key: XITLZIKYRSVGTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC=CC=C4
• Molecular Formula: C23H18O3
• Molecular Weight: 342.4 g/mol

Description

7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one, also known as STX-0119, is a small-molecule inhibitor of the anti-apoptotic protein B-cell lymphoma 2 (Bcl-2). This compound has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one inhibits the anti-apoptotic protein Bcl-2, which plays a critical role in regulating apoptosis. Bcl-2 prevents apoptosis by binding to and inhibiting pro-apoptotic proteins, such as Bax and Bak. By inhibiting Bcl-2, 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one allows pro-apoptotic proteins to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one has been shown to induce apoptosis in cancer cells, while sparing normal cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one has been shown to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one in lab experiments is its specificity for Bcl-2. This compound specifically targets Bcl-2, which allows for more precise and targeted experiments. However, one limitation of using 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one is its relatively low potency compared to other Bcl-2 inhibitors. This may require higher concentrations of the compound to achieve the desired effects.

Future Directions

There are several future directions for the study of 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one. One direction is to further optimize the synthesis method to improve the potency and selectivity of the compound. Another direction is to study the combination of 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one with other chemotherapy agents to determine if it can enhance their effects. Lastly, the potential use of 7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one in combination with immunotherapy for cancer treatment should be explored.

Scientific Research Applications

7-[(4-methylbenzyl)oxy]-4-phenyl-2H-chromen-2-one has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce apoptosis in cancer cells by inhibiting the anti-apoptotic protein Bcl-2. This compound has been tested in various cancer cell lines, including breast, lung, and prostate cancer, and has shown promising results in inducing cell death in these cancer cells.